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Compound of Interest

Compound Name: RS102895 hydrochloride

Cat. No.: B1662833

Technical Support Center: RS102895
Hydrochloride

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the solubility and handling of RS102895
hydrochloride. Below you will find troubleshooting guides and frequently asked questions
(FAQs) to address common issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is RS102895 hydrochloride and what is its primary mechanism of action?

RS102895 hydrochloride is a potent and selective antagonist of the C-C chemokine receptor
2 (CCR2).[1][2][3][4]1[5][6] Its mechanism of action involves binding to the CCR2 receptor,
thereby inhibiting the downstream signaling effects of its ligands, such as Monocyte
Chemoattractant Protein-1 (MCP-1 or CCL2).[1][2] This inhibition blocks cellular responses like
calcium influx and chemotaxis, which are crucial in inflammatory processes.[1][2][4]

Q2: In which solvents is RS102895 hydrochloride soluble?

RS102895 hydrochloride is readily soluble in dimethyl sulfoxide (DMSO).[1][2][3][4][5][7] It
also shows solubility in other organic solvents like dimethylformamide (DMF) and ethanol,
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though potentially to a lesser extent.[7] It is considered insoluble or sparingly soluble in
agueous solutions like water or phosphate-buffered saline (PBS) on its own.[3][7]

Q3: Why is my RS102895 hydrochloride precipitating when | dilute my DMSO stock into
agueous media?

This is a common issue known as "precipitation upon dilution" and occurs because RS102895
hydrochloride is significantly less soluble in aqueous environments than in concentrated
organic solvents like DMSO.[8][9][10] When the DMSO stock is added to a larger volume of
buffer or cell culture media, the compound'’s concentration may exceed its solubility limit in the
final mixed solvent, causing it to precipitate out of solution.[3][9]

Q4: How can | prevent my compound from precipitating during experiments?

To prevent precipitation, consider the following strategies:

o Use High-Quality, Anhydrous DMSO: DMSO is hygroscopic and can absorb water, which will
reduce the solubility of the compound.[3][9] Always use fresh, anhydrous DMSO for
preparing your stock solution.[3][9]

o Perform Serial Dilutions: Instead of a single large dilution, create intermediate dilutions in a
serum-free or low-serum medium before adding the compound to your final culture medium.

[8]

o Keep Final DMSO Concentration Low: Aim for a final DMSO concentration of less than 0.5%
in your cell culture to avoid both solvent-induced toxicity and precipitation.[8]

e Pre-warm Media: Pre-warming your cell culture media to 37°C before adding the compound
can help maintain solubility.[8]

e Ensure Rapid Mixing: Add the compound stock solution dropwise to the pre-warmed media
while gently swirling or vortexing to ensure rapid and even dispersion.[8]

o Utilize Sonication or Gentle Warming: If the compound is slow to dissolve in the initial
solvent, gentle warming (e.g., to 37°C) or sonication can aid dissolution.[3][9][11]

Q5: How should | prepare and store stock solutions of RS102895 hydrochloride?
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It is recommended to prepare a high-concentration stock solution in anhydrous DMSO (e.qg.,
10-50 mM). Aliquot the stock solution into smaller, single-use volumes to avoid repeated
freeze-thaw cycles, which can degrade the compound or lead to precipitation. Store these
aliquots at -20°C or -80°C for long-term stability.[3][11] For short-term storage (1 month), -20°C
IS suitable; for longer-term storage (6 months), -80°C is recommended.[3][11]

Data Presentation
Table 1: Solubility of RS102895 Hydrochloride in Various

Solvents
Solvent Reported Solubility Source
DMSO 85 mg/mL (~199 mM) Selleck Chemicals[5]
DMSO 33.33 mg/mL (~78 mM) MedChemExpress|[3]
DMSO Soluble to 75 mM R&D Systems[2]
DMSO Soluble to 50 mM Abcam[1]
DMSO 30 mg/mL (~70 mM) Cayman Chemical[7]
DMSO > 28 mg/mL (~65 mM) MOLNOVA[4]
DMF 25 mg/mL (~58 mM) Cayman Chemical[7]
Ethanol 2 mg/mL (~4.7 mM) Cayman Chemical[7]
DMSO:PBS (pH 7.2) (1:2) 0.3 mg/mL (~0.7 mM) Cayman Chemical[7]
Water < 0.1 mg/mL (Insoluble) MedChemExpress|[3]

Note: Solubility can be batch-dependent. Always refer to the certificate of analysis provided by
your supplier for batch-specific data.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
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Weighing: Accurately weigh the required amount of RS102895 hydrochloride powder. For 1
mL of a 10 mM solution, you will need 4.27 mg (using a molecular weight of 426.9 g/mol ).

Solvent Addition: Add the appropriate volume of fresh, anhydrous DMSO to the powder to
achieve a 10 mM concentration.

Dissolution: Vortex the solution vigorously. If needed, place the vial in a sonicator bath for 5-
10 minutes or warm gently to 37°C to ensure the compound is fully dissolved.[3][9]

Storage: Aliquot the stock solution into single-use vials and store at -20°C or -80°C.[3]

Protocol 2: Preparation of Working Solutions for In Vitro
Cell-Based Assays

Pre-warm Media: Pre-warm the required volume of your complete cell culture medium to
37°C.[8]

Intermediate Dilution: Prepare an intermediate dilution of your DMSO stock solution in a
serum-free medium. For example, to achieve a final concentration of 10 uM from a 10 mM
stock, you can add 1 pL of the stock to 999 uL of serum-free medium to get a 10 uM solution.

Final Dilution: Add the intermediate dilution to your pre-warmed complete media containing
cells. Ensure the final DMSO concentration remains below 0.5%.[8]

Mixing: Add the solution dropwise while gently swirling the plate or tube to ensure rapid and
even distribution, minimizing the risk of localized high concentrations and precipitation.[8]

Protocol 3: Recommended Formulation for In Vivo
Studies

For in vivo applications, where direct injection of a DMSO solution is often not feasible, a co-

solvent formulation is required. The following protocols are suggested for preparing a clear

solution.

Formulation A: PEG300/Tween-80/Saline[3][11]

Prepare a concentrated stock solution in DMSO (e.g., 25 mg/mL).
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e In a separate tube, add the required volume of the DMSO stock to PEG300. (e.g., for a final
solution with 10% DMSO and 40% PEG300, add 100 pL of a 25 mg/mL stock to 400 pL of
PEG300).

e Mix thoroughly.
e Add Tween-80 (e.g., 50 pL for a 5% final concentration) and mix again.

e Finally, add saline to reach the final volume (e.g., 450 L for a 45% saline concentration) and
mix until a clear solution is formed. The final concentration in this example would be 2.5
mg/mL.

Formulation B: Corn Oil[3][11]
e Prepare a concentrated stock solution in DMSO.
e Add the DMSO stock solution to corn oil (e.g., a 1:9 ratio of DMSO stock to corn oil).

» Vortex thoroughly to ensure a uniform suspension.

Mandatory Visualizations

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.medchemexpress.com/RS102895-hydrochloride.html
https://www.medchemexpress.com/RS102895.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662833?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

MCP-1 (CCL2) RS102895 HCI

Binds to Antagonizes

|

|

|

|

|
=

CCR2 Receptor

ctivates

Downstream Signaling
(e.g., Calcium Influx)

eads to

Cellular Response
(Chemotaxis, Inflammation)

Click to download full resolution via product page

Caption: RS102895 hydrochloride mechanism of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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